Cas no 478258-81-0 (5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrimidine)

• Product Name: 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrimidine
• CAS No: 478258-81-0
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD02082433
• CID: 68233
• PubChem ID: 3276508
• Update Time: 2024-11-02

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrimidine
• 5-bromo-2-(2,5-dimethyl-1-pyrrolyl)pyrimidine
• AC1MLW82
• Bionet2_000546
• CTK5I8939
• SureCN480289
• CS-0452759
• TQP0236
• A827354
• AB10660
• SMR000335420
• 478258-81-0
• FT-0647137
• CHEMBL1350858
• 8P-927
• J-516825
• 4-(5-bromopyrimidin-2-yl)tetrahydro-2H-pyran-4-ol
• MFCD02082433
• SCHEMBL480289
• DTXSID90390947
• HMS2683H21
• AKOS005071353
• 5-bromo-2-(2,5-dimethylpyrrol-1-yl)pyrimidine
• MLS000721360
• HMS1365I18
• DB-070860
• 5-Bromo-2-(2,5-dimethyl-pyrrol-1-yl)pyrimidine

• MDL： MFCD02082433
• Inchi： 1S/C10H10BrN3/c1-7-3-4-8(2)14(7)10-12-5-9(11)6-13-10/h3-6H,1-2H3
• InChI Key： XYZFEPXCFRSNPT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 251.006
• Monoisotopic Mass: 251.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.50
• Melting Point: 66-68°
• Boiling Point: 402.5±37.0 °C at 760 mmHg
• Flash Point: 197.2±26.5 °C
• Refractive Index: 1.645
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT